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Compound of Interest

Compound Name: LUF5831

Cat. No.: B15569573 Get Quote

This document provides immediate safety and logistical information for the handling and

disposal of LUF5831 (CAS No. 333963-57-8), a non-adenosine agonist of the adenosine A1

receptor. The following procedures are intended for researchers, scientists, and drug

development professionals. Given the absence of a specific Safety Data Sheet (SDS) in the

public domain, these guidelines are based on general best practices for handling research

chemicals.

Chemical and Physical Properties
While a comprehensive official Safety Data Sheet (SDS) for LUF5831 is not readily available,

the following information has been compiled from publicly accessible chemical databases.

Property Value

CAS Number 333963-57-8[1][2][3]

Molecular Formula C15H12N4O2S[1][3]

Molecular Weight 312.35 g/mol [1][3]

Description
Non-adenosine agonist with an affinity of Ki=18

nM for adenosine A1 receptor.[1][3]

Shipping Typically shipped at room temperature.[3]

Storage
Recommended storage conditions are provided

in the Certificate of Analysis.[3]
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Experimental Protocol: Proper Disposal of LUF5831
The following is a general step-by-step protocol for the disposal of LUF5831. This procedure

should be adapted to comply with the specific regulations of your institution and local

authorities.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

2. Waste Identification and Segregation:

Identify all waste streams containing LUF5831, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials, and gloves).

Segregate LUF5831 waste from other chemical waste to avoid unintended reactions.

3. Waste Collection:

Solid Waste: Collect solid LUF5831 and contaminated disposable items in a designated,

properly labeled, and sealable hazardous waste container.

Liquid Waste: Collect solutions containing LUF5831 in a designated, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.

Sharps Waste: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a

designated sharps container.

4. Waste Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"LUF5831," the CAS number "333963-57-8," and the approximate concentration and

quantity.

5. Storage of Waste:
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Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials.

6. Final Disposal:

Contact your institution's EHS or equivalent department to arrange for the pickup and

disposal of the hazardous waste.

Do not dispose of LUF5831 down the drain or in regular trash.

Logical Workflow for LUF5831 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of LUF5831.
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Caption: Workflow for the proper disposal of LUF5831.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15569573?utm_src=pdf-body-img
https://www.benchchem.com/product/b15569573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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